4-Methylethcathinone (hydrochloride) (exempt preparation)
4-Methylethcathinone (hydrochloride) (exempt preparation)
4-Methylethcathinone (4-MEC) is a cathinone derivative identified in several designer, recreational drugs that are sold as “legal high” replacements for controlled stimulants such as methamphetamine and 3,4-methylenedioxymethamphetamine. The hydrochloride formulation of this compound is intended for use as a standard for the forensic analysis of samples that may contain 4-MEC.
Brand Name:
Vulcanchem
CAS No.:
1266688-86-1
VCID:
VC0159783
InChI:
InChI=1S/C12H17NO.ClH/c1-4-13-10(3)12(14)11-7-5-9(2)6-8-11;/h5-8,10,13H,4H2,1-3H3;1H
SMILES:
CCNC(C)C(=O)C1=CC=C(C=C1)C.Cl
Molecular Formula:
C12H18ClNO
Molecular Weight:
227.732
4-Methylethcathinone (hydrochloride) (exempt preparation)
CAS No.: 1266688-86-1
Reference Standards
VCID: VC0159783
Molecular Formula: C12H18ClNO
Molecular Weight: 227.732
| CAS No. | 1266688-86-1 |
|---|---|
| Product Name | 4-Methylethcathinone (hydrochloride) (exempt preparation) |
| Molecular Formula | C12H18ClNO |
| Molecular Weight | 227.732 |
| IUPAC Name | 2-(ethylamino)-1-(4-methylphenyl)propan-1-one;hydrochloride |
| Standard InChI | InChI=1S/C12H17NO.ClH/c1-4-13-10(3)12(14)11-7-5-9(2)6-8-11;/h5-8,10,13H,4H2,1-3H3;1H |
| Standard InChIKey | RQTXXFLUWZXGIE-UHFFFAOYSA-N |
| SMILES | CCNC(C)C(=O)C1=CC=C(C=C1)C.Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | 4-Methylethcathinone (4-MEC) is a cathinone derivative identified in several designer, recreational drugs that are sold as “legal high” replacements for controlled stimulants such as methamphetamine and 3,4-methylenedioxymethamphetamine. The hydrochloride formulation of this compound is intended for use as a standard for the forensic analysis of samples that may contain 4-MEC. |
| Synonyms | 4-methyl-N-ethyl Cathinone;4-MEC |
| Reference | 1.Schifano, F.,Albanese, A.,Fergus, S., et al. Mephedrone (4-methylmethcathinone; /'meow meow/'): Chemical, pharmacological and clinical issues. Psychoparmacol.(Berl). 214(3), 593-602 (2011). |
| PubChem Compound | 52988258 |
| Last Modified | Nov 11 2021 |
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